Cas no 622804-28-8 (6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide)
6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-N-(thiazol-2-yl)pyridine-3-sulfonamide
- 6-chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide
- CCHVCPBBHPRKEI-UHFFFAOYSA-N
- NE49495
- 6-Chloro-pyridine-3-sulfonic thiazol-2-ylamide
- 6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide
-
- Inchi: 1S/C8H6ClN3O2S2/c9-7-2-1-6(5-11-7)16(13,14)12-8-10-3-4-15-8/h1-5H,(H,10,12)
- InChI Key: CCHVCPBBHPRKEI-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)S(NC1=NC=CS1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 333
- XLogP3: 0.6
- Topological Polar Surface Area: 109
6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C614958-10mg |
6-Chloro-N-(1,3-Thiazol-2-Yl)Pyridine-3-Sulfonamide |
622804-28-8 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C614958-50mg |
6-Chloro-N-(1,3-Thiazol-2-Yl)Pyridine-3-Sulfonamide |
622804-28-8 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | C614958-100mg |
6-Chloro-N-(1,3-Thiazol-2-Yl)Pyridine-3-Sulfonamide |
622804-28-8 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Chemenu | CM480688-1g |
6-chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide |
622804-28-8 | 95%+ | 1g |
$784 | 2023-01-04 | |
| Enamine | EN300-70006-0.05g |
6-chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide |
622804-28-8 | 95% | 0.05g |
$174.0 | 2023-04-29 | |
| Enamine | EN300-70006-0.1g |
6-chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide |
622804-28-8 | 95% | 0.1g |
$257.0 | 2023-04-29 | |
| Enamine | EN300-70006-0.25g |
6-chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide |
622804-28-8 | 95% | 0.25g |
$367.0 | 2023-04-29 | |
| Enamine | EN300-70006-0.5g |
6-chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide |
622804-28-8 | 95% | 0.5g |
$579.0 | 2023-04-29 | |
| Enamine | EN300-70006-1.0g |
6-chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide |
622804-28-8 | 95% | 1g |
$743.0 | 2023-04-29 | |
| Enamine | EN300-70006-2.5g |
6-chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide |
622804-28-8 | 95% | 2.5g |
$1454.0 | 2023-04-29 |
6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide
6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide: A Comprehensive Overview
The compound with CAS No. 622804-28-8, known as 6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at position 6 and a sulfonamide group attached at position 3. The sulfonamide group is further substituted with a thiazole ring at position 1, creating a molecule with potential applications in drug development and advanced materials.
The synthesis of 6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have demonstrated the use of microwave-assisted synthesis to optimize the reaction conditions, leading to higher yields and improved purity. This approach not only enhances the efficiency of the synthesis process but also opens up possibilities for scaling up production for industrial applications.
One of the most promising applications of this compound lies in its potential as a pharmacological agent. Preclinical studies have shown that 6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide exhibits significant bioactivity against various disease models, including cancer and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it a valuable candidate for drug discovery programs targeting these conditions.
In addition to its pharmacological applications, this compound has also been explored for its role in materials science. Researchers have investigated its use as a building block for constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The unique electronic properties of 6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide make it an ideal candidate for these applications, offering potential advancements in areas like catalysis and energy storage.
The toxicological profile of 6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide has been extensively studied to ensure its safety for human use. Acute and chronic toxicity studies have demonstrated that the compound exhibits low toxicity at therapeutic doses, making it a safer option for pharmaceutical applications. These findings are supported by recent research published in reputable journals, which further validate its potential as a drug candidate.
Looking ahead, the development of 6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide is expected to continue to evolve with advancements in synthetic chemistry and drug delivery systems. The integration of this compound into novel therapeutic strategies could pave the way for innovative treatments in various medical fields.
622804-28-8 (6-Chloro-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)